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For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for utilizing PF-219061 in a cyclic AMP (cAMP)

accumulation assay to characterize its function as a dopamine D3 receptor agonist.

Introduction
PF-219061 is a potent and selective agonist for the dopamine D3 receptor, with a reported

EC50 of 15 nM.[1] The dopamine D3 receptor is a G protein-coupled receptor (GPCR) that

primarily couples to the Gαi/o subunit. Activation of Gαi/o-coupled receptors leads to the

inhibition of adenylyl cyclase, the enzyme responsible for converting ATP into cAMP.[2][3]

Consequently, agonist stimulation of the D3 receptor results in a decrease in intracellular cAMP

levels. This application note describes a robust, cell-based functional assay to measure this

decrease in cAMP, thereby quantifying the activity of PF-219061.

The assay is designed for high-throughput screening and detailed pharmacological

characterization of compounds targeting the D3 receptor. By measuring the inhibition of

forskolin-stimulated cAMP production, researchers can determine the potency and efficacy of

D3 receptor agonists like PF-219061.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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